2-Azabicyclo[2.2.1]heptane-3-carboxamide
Overview
Description
2-Azabicyclo[2.2.1]heptane-3-carboxamide is a nitrogen-containing heterocycle . It is a key synthetic intermediate in several total syntheses . The unique structure of this compound makes it a challenging scaffold to acquire .
Synthesis Analysis
The synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes can be achieved via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates . The products could be further functionalized to build up a library of bridged aza-bicyclic structures .Molecular Structure Analysis
The molecular formula of this compound is C6H11N . It consists of a six-membered nitrogen heterocycle fused to a cyclopentane ring .Chemical Reactions Analysis
The key chemical reaction involved in the synthesis of this compound is the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Scientific Research Applications
Enantiomerically Pure Analogues Synthesis
Enantiomerically pure 2-hydroxy-7-azabicyclo[2.2.1]heptane-1-carboxylic acids, which are analogues of 3-hydroxyproline, were synthesized. These compounds serve as valuable precursors for (-)- and (+)-epibatidine and other significant analogues, demonstrating their utility in the synthesis of complex molecular structures used in medicinal chemistry (Avenoza et al., 2002).
Homo-thiopeptide Structure
Homo-thiopeptides based on bicyclic 7-azabicyclo[2.2.1]heptane-2-endo-carboxylic acid (Ah2c), a conformationally constrained β-proline mimic, were synthesized. The study of these homo-thiopeptides revealed their tendency to form ordered secondary structures with trans-thioamide bonds in both solid states and solutions (Otani et al., 2012).
Advanced Building Blocks for Drug Discovery
2-Azabicyclo[3.2.0]heptanes, synthesized through intramolecular photochemical [2 + 2]-cyclization of acetophenone enamides, present themselves as advanced building blocks for drug discovery. The synthesis of 2,3-ethanoproline, a conformationally restricted analogue of proline, further demonstrates the compound's utility in medicinal chemistry (Druzhenko et al., 2018).
Unnatural Amino Acid Synthesis
3-Azabicyclo[4.1.0]heptane-1-carboxylic acid, an unnatural amino acid, was synthesized through an optimized synthetic route. Due to its bicyclic nature and conformational constraints, this amino acid is considered a valuable building block in medicinal chemistry (Napolitano et al., 2010).
Safety and Hazards
Future Directions
The 2-azabicyclo[2.2.1]heptane system has gained significant interest in the past decades due to its synthetic and pharmacological potential . It has been applied as a key synthetic intermediate in several total syntheses, while its unique structure can make it a challenging scaffold to acquire . Future research may focus on developing new synthetic methodologies for this compound and exploring its potential applications in drug discovery .
properties
IUPAC Name |
2-azabicyclo[2.2.1]heptane-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O/c8-7(10)6-4-1-2-5(3-4)9-6/h4-6,9H,1-3H2,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMBSLXQJRUEJRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1C(N2)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00567648 | |
Record name | 2-Azabicyclo[2.2.1]heptane-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
135793-21-4 | |
Record name | 2-Azabicyclo[2.2.1]heptane-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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